Cas no 172825-21-7 (Cyclopentanecarboxylic acid, 2-hydroxy-1-methyl-, methyl ester, (1R-trans)-)

• Product Name: Cyclopentanecarboxylic acid, 2-hydroxy-1-methyl-, methyl ester, (1R-trans)-
• CAS No: 172825-21-7
• MF: C₈H₁₄O₃
• MW: 158.194962978363
• CID: 111541
• Update Time: 2023-04-01

Cyclopentanecarboxylic acid, 2-hydroxy-1-methyl-, methyl ester, (1R-trans)- Chemical and Physical Properties

Names and Identifiers

• Cyclopentanecarboxylicacid, 2-hydroxy-1-methyl-, methyl ester, (1R-trans)- (9CI)
• Cyclopentanecarboxylic acid, 2-hydroxy-1-methyl-, methyl ester, (1R-trans)-

• Inchi： 1S/C8H14O3/c1-8(7(10)11-2)5-3-4-6(8)9/h6,9H,3-5H2,1-2H3/t6-,8-/m1/s1
• InChI Key： CPSFDQWYYRRZAA-HTRCEHHLSA-N
• SMILES： [C@]1(C)(C(OC)=O)CCC[C@H]1O

Computed Properties

• Exact Mass: 158.094
• Monoisotopic Mass: 158.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5A^2